Cas no 16856-53-4 (Phosphonic acid,P,P'-(1-hydroxybutylidene)bis-)

• Product Name: Phosphonic acid,P,P'-(1-hydroxybutylidene)bis-
• CAS No: 16856-53-4
• MF: C₄H₁₂O₇P₂
• MW: 234.0814037323
• CID: 227978
• PubChem ID: 177788
• Update Time: 2025-04-19

Phosphonic acid,P,P'-(1-hydroxybutylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-(1-hydroxybutylidene)bis-
• (1-hydroxy-1-phosphonobutyl)phosphonic acid
• Phosphonic acid, (1-hydroxybutylidene)di-
• 16856-53-4
• CHEMBL52761
• BDBM50097884
• SCHEMBL594692
• (1-Hydroxy-1-phosphono-butyl)-phosphonic acid
• Phosphonic acid, (1-hydroxybutylidene)bis-
• DTXSID70168580
• 1-hydroxybutane-1,1-diyldiphosphonic acid

• Inchi： 1S/C4H12O7P2/c1-2-3-4(5,12(6,7)8)13(9,10)11/h5H,2-3H2,1H3,(H2,6,7,8)(H2,9,10,11)
• InChI Key： RUPZRJCPTQGQRU-UHFFFAOYSA-N
• SMILES： P(C(CCC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 234.00586
• Monoisotopic Mass: 234.00582671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.29